5-(piperidin-2-yl)pentanoic acid hydrochloride
Overview
Description
5-(piperidin-2-yl)pentanoic acid hydrochloride is a useful research compound. Its molecular formula is C10H20ClNO2 and its molecular weight is 221.7. The purity is usually 95%.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(piperidin-2-yl)pentanoic acid hydrochloride involves the reaction of piperidine with 5-bromopentanoic acid followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "Piperidine", "5-bromopentanoic acid", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Add 5-bromopentanoic acid to a mixture of piperidine and diethyl ether", "Add sodium hydroxide to the mixture and stir for several hours", "Extract the resulting mixture with diethyl ether and wash with water", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain 5-(piperidin-2-yl)pentanoic acid", "Dissolve 5-(piperidin-2-yl)pentanoic acid in hydrochloric acid and stir for several hours", "Concentrate the resulting solution under reduced pressure to obtain 5-(piperidin-2-yl)pentanoic acid hydrochloride" ] } | |
CAS No. |
2742653-41-2 |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.7 |
Purity |
0 |
Origin of Product |
United States |
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